Cas no 1009820-90-9 (Methyl 5-[(3-chlorophenyl)amino]benzo[c][2,6]naphthyridine-8-carb Oxylate)

Methyl 5-[(3-chlorophenyl)amino]benzo[c][2,6]naphthyridine-8-carb Oxylate structure
1009820-90-9 structure
Product Name:Methyl 5-[(3-chlorophenyl)amino]benzo[c][2,6]naphthyridine-8-carb Oxylate
CAS No:1009820-90-9
MF:C20H14ClN3O2
MW:363.797063350677
CID:1127492
PubChem ID:50942535
Update Time:2025-07-17

Methyl 5-[(3-chlorophenyl)amino]benzo[c][2,6]naphthyridine-8-carb Oxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 5-[(3-chlorophenyl)amino]benzo[c][2,6]naphthyridine-8-carb Oxylate
    • 5-[(3-chlorophenyl)amino]-Benzo[c]-2,6-naphthyridine-8-carboxylic acid methyl ester
    • CHEMBL1649759
    • PXDVLHAAERULJJ-UHFFFAOYSA-N
    • CS-0004331
    • BDBM50357563
    • Methyl 5-(3-chlorophenylamino)benzo[c][2,6]naphthyridine-8-carboxylate
    • DB-358728
    • methyl 5-((3-chlorophenyl)amino)benzo[c][2,6]naphthyridine-8-carboxylate
    • SCHEMBL2689292
    • 1009820-90-9
    • Inchi: 1S/C20H14ClN3O2/c1-26-20(25)12-5-6-15-17-11-22-8-7-16(17)19(24-18(15)9-12)23-14-4-2-3-13(21)10-14/h2-11H,1H3,(H,23,24)
    • InChI Key: PXDVLHAAERULJJ-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)NC1=C2C=CN=CC2=C2C=CC(C(=O)OC)=CC2=N1

Computed Properties

  • Exact Mass: 363.0774544g/mol
  • Monoisotopic Mass: 363.0774544g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 505
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 64.1Ų

Methyl 5-[(3-chlorophenyl)amino]benzo[c][2,6]naphthyridine-8-carb Oxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM554974-1g
Methyl 5-((3-chlorophenyl)amino)benzo[c][2,6]naphthyridine-8-carboxylate
1009820-90-9 95%+
1g
$1790 2023-01-05

Additional information on Methyl 5-[(3-chlorophenyl)amino]benzo[c][2,6]naphthyridine-8-carb Oxylate

Methyl 5-[(3-chlorophenyl)amino]benzo[c][2,6]naphthyridine-8-carboxylate (CAS No. 1009820-90-9): A Comprehensive Overview

Methyl 5-[(3-chlorophenyl)amino]benzo[c][2,6]naphthyridine-8-carboxylate, identified by its CAS number 1009820-90-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound belongs to the naphthyridine class, a heterocyclic structure known for its potential biological activity. The presence of multiple functional groups, including an amino group attached to a chlorophenyl ring and a carboxylate moiety, contributes to its unique chemical properties and reactivity.

The molecular structure of Methyl 5-[(3-chlorophenyl)amino]benzo[c][2,6]naphthyridine-8-carboxylate is characterized by a benzo[c][2,6]naphthyridine core, which is a fused ring system consisting of benzene and two pyridine rings. This particular arrangement imparts a high degree of rigidity to the molecule, making it an attractive scaffold for drug design. The flexibility and electronic distribution within this framework can be modulated by substituents, which in this case include the 3-chlorophenyl)amino group and the carboxylate group at the 8-position.

Recent advancements in medicinal chemistry have highlighted the importance of naphthyridine derivatives in the development of novel therapeutic agents. These compounds have shown promise in various pharmacological applications, including anticancer, antiviral, and anti-inflammatory treatments. The specific arrangement of atoms in Methyl 5-[(3-chlorophenyl)amino]benzo[c][2,6]naphthyridine-8-carboxylate makes it a valuable candidate for further investigation in these areas.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the 3-chlorophenyl)amino group necessitates careful handling to ensure regioselectivity and high yield. Similarly, the installation of the carboxylate group at the 8-position demands optimization to minimize side reactions. These synthetic challenges underscore the complexity of working with such intricate molecular structures.

In terms of biological activity, preliminary studies on Methyl 5-[(3-chlorophenyl)amino]benzo[c][2,6]naphthyridine-8-carboxylate have revealed intriguing properties. The presence of the amino group and the chlorophenyl moiety suggests potential interactions with biological targets such as enzymes and receptors. This has prompted researchers to explore its efficacy in modulating pathways relevant to diseases like cancer and inflammation. The carboxylate group also contributes to solubility and bioavailability, which are critical factors in drug development.

The compound's potential as an intermediate in drug synthesis has not been overlooked. Its structural features make it a versatile building block for more complex molecules. By modifying specific functional groups or introducing additional substituents, chemists can generate derivatives with tailored properties for targeted therapies. This adaptability underscores the importance of having compounds like Methyl 5-[(3-chlorophenyl)amino]benzo[c][2,6]naphthyridine-8-carboxylate in pharmaceutical research libraries.

The role of computational chemistry in understanding the behavior of Methyl 5-[(3-chlorophenyl)amino]benzo[c][2,6]naphthyridine-8-carboxylate cannot be overstated. Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets at the atomic level. These predictions can guide experimental design and help identify promising leads for further development. Additionally, computational methods can be used to optimize synthetic routes by simulating reaction mechanisms and predicting outcomes.

The future prospects for Methyl 5-[(3-chlorophenyl)amino]benzo[c][2,6]naphthyridine-8-carboxylate are bright given its unique structural features and potential biological activity. Ongoing research aims to elucidate its mechanism of action and explore its therapeutic potential in preclinical models. As our understanding of complex molecular interactions grows, compounds like this one are likely to play a crucial role in the next generation of pharmaceuticals.

In conclusion, Methyl 5-[(3-chlorophenyl)amino]benzo[c][2,6]naphthyridine-8-carboxylate represents a significant advancement in medicinal chemistry. Its intricate structure and functional groups offer a rich foundation for drug discovery and development. By leveraging both experimental and computational approaches, researchers can harness its potential to create novel therapeutic agents that address unmet medical needs.

Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd